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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

Calcium Sulfide (CaS) is a versatile host material for phosphors, and its luminescent
properties can be significantly tailored by doping with various elements. This guide provides a
comparative overview of CaS phosphors doped with Europium (Eu), Cerium (Ce), and
Manganese (Mn), focusing on their synthesis, photoluminescent properties, and potential
applications. The data presented is compiled from various research findings to offer a broad
perspective for researchers, scientists, and professionals in drug development.

Quantitative Luminescence Data

The following table summarizes the key photoluminescent properties of CaS phosphors doped
with Eu, Ce, and Mn. It is important to note that these values are collated from different studies,
and direct comparison should be approached with caution due to variations in synthesis
methods, dopant concentrations, and characterization techniques.
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Property

CaS:Eu?t

CaS:Ce?t

CaS:Mnz+

Emission Color

Red to Deep Red[1][2]
[3]

Blue-Green to
Green[4]

Yellow to Red[5][6]

Peak Emission

Wavelength

~623-663 nm[1][2][3]

~462-510 nm[4]

~550-700 nm[6]

Typical Excitation

Wavelength

~465-469 nm[1][2]

~386 nm[4]

Host lattice excitation
(~250-350 nm) and d-
d transitions (~350-
500 nm)[6]

Luminescence

Transition

4f6501 — 47 (3S7/2)[1]

5d — 2Fs/2 and 5dt -
2F7/2[4]

4T1(4G) — 5AL(5S)[6]

Reported Quantum
Yield

Up to 65%[1]

Not explicitly found for

CaS:Ce in results

Not explicitly found for

CaS:Mn in results

Decay Lifetime

0.05 to 0.3 seconds[1]

Not explicitly found for
CaS:Ce in results

Not explicitly found for
CaS:Mn in results

CIE Coordinates (x, y)

(0.6263, 0.3328) for

630 nm emission[1]

(0.19, 0.29)[4]

Not explicitly found for
CaS:Mn in results

Experimental Protocols

The synthesis and characterization of doped CaS phosphors can be achieved through various
methods. Below are generalized protocols based on common techniques reported in the
literature.

Solid-State Reaction Synthesis

This is a widely used method for preparing polycrystalline phosphors.

» Starting Materials: High-purity Calcium Carbonate (CaCOs) or Calcium Sulfate (CaSOa),
Sulfur (S) or a sulfur-containing compound, and dopant precursors (e.g., Eu20s3, CeOz,
MnCOs). A flux material like Sodium Chloride (NaCl) or Ammonium Chloride (NH4Cl) may be
used to promote crystal growth.
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e Procedure:

o

The starting materials are weighed in stoichiometric ratios.

o The powders are thoroughly mixed and ground together in a mortar and pestle or a ball
mill to ensure homogeneity.

o The mixture is placed in an alumina crucible and heated in a tube furnace.

o The firing is typically carried out at high temperatures (e.g., 900-1200°C) for several hours
under a reducing atmosphere (e.g., a mixture of N2 and Hz or a carbon-rich environment)
to ensure the formation of CaS and the desired oxidation state of the dopant (Eu2*, Ce3*,
Mn2+),

o After firing, the product is cooled down to room temperature and gently ground into a fine
powder.

Co-precipitation Method

This method can yield more homogeneous and smaller particles.

o Starting Materials: Soluble salts of calcium (e.g., CaClz, Ca(NOs)2), a sulfur source (e.qg.,
(NHa4)2S, NazS), and a soluble salt of the dopant.

e Procedure:
o Agueous solutions of the calcium salt and the dopant salt are prepared.

o A solution of the sulfur source is added dropwise to the mixed metal salt solution under
constant stirring to precipitate the doped calcium sulfide.

o The precipitate is filtered, washed several times with deionized water and ethanol, and
then dried.

o The dried powder is subsequently annealed at a high temperature in a reducing
atmosphere, similar to the solid-state reaction method, to improve crystallinity and
luminescence.[2]
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Characterization Techniques

o X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the synthesized
phosphor.

e Scanning Electron Microscopy (SEM): To analyze the morphology and particle size of the
phosphor powders.

e Photoluminescence (PL) Spectroscopy: To measure the excitation and emission spectra,
determining the peak wavelengths and relative intensities.

e Quantum Yield Measurement: To quantify the efficiency of the phosphor's luminescence.

» Decay Lifetime Measurement: To determine the rate at which the luminescence intensity
decreases after the excitation source is removed.

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
doped CaS phosphors.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Characterization

XRD Analysis
Phase & Structure
oo e

Synthesis

Starting Materials
(Cacos, S, Dopant)

Efficiency

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and characterization of doped CaS phosphors.

Luminescence Mechanism

The diagram below illustrates the simplified energy level transitions responsible for the
photoluminescence in CaS phosphors doped with Euz*, Ce3*, and Mn2+,
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Caption: Simplified energy level transitions for luminescence in doped CaS phosphors.

Comparative Discussion

CaS:Eu?*: This is the most extensively studied among the three and is well-known for its
efficient red emission.[2] The luminescence originates from the 4f°5d! — 4f’ transition of the
Eu?* ion, which is strongly influenced by the host crystal field.[1] This phosphor is a
promising candidate for red-emitting components in white light-emitting diodes (WLEDS).[1]

[7]

CaS:Ce?*: Doping with Ce3* typically results in blue to green emission in various host
lattices. In CasS, it is reported to exhibit cyan emission.[4] The luminescence is due to the 5d*
— 4f! transition of the Ce3* ion. The broad emission band arises from transitions to the two
ground state levels, 2Fs/> and 2F7/2.[4]

CaS:Mn2*: Mn2* doping in CaS can lead to emission in the yellow to red spectral region.[5]
[6] The luminescence is attributed to the spin-forbidden 4T1(*G) — °A1(°S) transition of the
Mn2* ion. The emission characteristics of Mn2* are highly dependent on the crystal field
strength of the host material. In some cases, Mn2*+ can act as a sensitizer in co-doped
phosphors.[8]
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In summary, the choice of dopant (Eu, Ce, or Mn) in CaS phosphors allows for the generation
of a wide range of emission colors from blue-green to red. The specific luminescent properties
are a complex interplay between the dopant ion, its concentration, the host lattice, and the
synthesis conditions. Further research focusing on a direct comparative study under identical
experimental conditions would be invaluable for a more precise evaluation of their relative
performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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